Cas no 1351927-00-8 (T338C Src-IN-2)
T338C Src-IN-2 Chemical and Physical Properties
Names and Identifiers
-
- T338C Src-IN-2
- 1-(3-((4-amino-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)methyl)phenyl)-2-fluoroethanone
- Ethanone, 1-[3-[[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]methyl]phenyl]-2-fluoro-
- BEC92700
- CHEMBL3921542
- PD101350
- US9353116, 13
- DA-67891
- BCP25258
- SCHEMBL7515000
- HY-16906
- AKOS030526439
- 1351927-00-8
- 1-[3-[(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)methyl]phenyl]-2-fluoroethanone
- BDBM234844
-
- Inchi: InChI=1S/C17H18FN5O/c1-10(2)23-17-15(16(19)20-9-21-17)13(22-23)7-11-4-3-5-12(6-11)14(24)8-18/h3-6,9-10H,7-8H2,1-2H3,(H2,19,20,21)
- InChI Key: WEPKWIAJJGCTLW-UHFFFAOYSA-N
- SMILES: NC1=C2C(N(C(C)C)N=C2CC3=CC(C(CF)=O)=CC=C3)=NC=N1
Computed Properties
- Exact Mass: 327.14953838g/mol
- Monoisotopic Mass: 327.14953838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.4±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 540.6±50.0 °C at 760 mmHg
- Flash Point: 280.8±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
T338C Src-IN-2 Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
T338C Src-IN-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC24045-10 mg |
T338C Src-IN-2 |
1351927-00-8 | >98% | 10mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC24045-50 mg |
T338C Src-IN-2 |
1351927-00-8 | >98% | 50mg |
$1200.0 | 2022-02-28 | |
| DC Chemicals | DC24045-100 mg |
T338C Src-IN-2 |
1351927-00-8 | >98% | 100mg |
$1680.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T883071-2mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 2mg |
¥2,393.10 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T883071-5mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 5mg |
¥3,591.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50604-2mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 2mg |
¥2079.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50604-5mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 5mg |
¥3120.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50604-10mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 10mg |
¥4457.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50604-50mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 50mg |
¥13374.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50604-100mg |
T338C Src-IN-2 |
1351927-00-8 | 98% | 100mg |
¥18723.00 | 2023-09-07 |
T338C Src-IN-2 Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on T338C Src-IN-2
T338C Src-IN-2: A Comprehensive Overview
T338C Src-IN-2 is a compound with the CAS number 1351927-00-8, representing a significant advancement in the field of molecular biology and drug discovery. This compound has garnered considerable attention due to its potential applications in targeting specific cellular pathways, particularly those involving the Src kinase family. The name T338C Src-IN-2 itself suggests its role as an inhibitor, with "IN" likely denoting its inhibitory function. This compound is part of a broader class of molecules designed to modulate enzyme activity, offering promising therapeutic possibilities.
The development of T338C Src-IN-2 is rooted in the need for precise molecular tools to study and intervene in complex cellular processes. Recent studies have highlighted its ability to inhibit the activity of Src kinase, a protein tyrosine kinase involved in various cellular functions, including cell proliferation, survival, and migration. Dysregulation of Src kinase has been implicated in numerous pathological conditions, particularly cancer. By targeting this enzyme, T338C Src-IN-2 holds potential as a therapeutic agent in oncology.
Recent research has delved into the mechanism of action of T338C Src-IN-2, revealing its ability to bind specifically to the active site of Src kinase. This binding inhibits the enzyme's catalytic activity, thereby disrupting downstream signaling pathways that promote tumor growth and metastasis. Preclinical studies have demonstrated that T338C Src-IN-2 can effectively suppress the growth of cancer cells in vitro and in vivo models, suggesting its potential as an anti-cancer agent.
In addition to its direct inhibitory effects, T338C Src-IN-2 strong> has been shown to enhance the efficacy of conventional chemotherapy and radiation therapy. By inhibiting < strong >Src kinase< / strong >, this compound may sensitize cancer cells to these treatments, reducing their resistance and improving treatment outcomes. These findings underscore the importance of targeting kinase signaling pathways in cancer therapy.
The synthesis and optimization of < strong >T338C Src-IN-2< / strong > have been informed by cutting-edge techniques in medicinal chemistry. Researchers have employed structure-based drug design and high-throughput screening to refine the compound's properties, ensuring optimal potency, selectivity, and pharmacokinetics. These efforts have resulted in a molecule with favorable drug-like characteristics, making it a promising candidate for further preclinical and clinical development.
Recent advancements in bioinformatics and computational modeling have also contributed to our understanding of < strong >T338C Src-IN-2< / strong >'s interactions with its target. Molecular docking studies have provided insights into the structural basis of its binding affinity, while machine learning algorithms have predicted its potential off-target effects. These computational approaches are essential for minimizing adverse effects and maximizing therapeutic efficacy.
The application of < strong >T338C Src-IN-2< / strong > extends beyond oncology. Emerging evidence suggests that it may also play a role in other diseases characterized by aberrant kinase activity, such as inflammatory disorders and neurodegenerative diseases. Its versatility as a molecular tool makes it a valuable asset for researchers exploring diverse therapeutic areas.
In conclusion, < strong >T 1 1 1 1 1 1 1 T T T T T T T T T T T T T T T
The compound CAS No:1351927-00-8 named T3 is a significant advancement in molecular biology and drug discovery.
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Final Answer
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